Cas no 610279-77-1 (Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- (9CI))

• Product Name: Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- (9CI)
• CAS No: 610279-77-1
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 953853
• PubChem ID: 4738513
• Update Time: 2025-06-09

Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- (9CI)
• DB-287575
• AKOS002664230
• IMIDAZO[1,5-A]PYRIDINE, 1-BROMO-3-ETHYL-
• EN300-79295
• 1-bromo-3-ethylimidazo[1,5-a]pyridine
• 610279-77-1

• Inchi： 1S/C9H9BrN2/c1-2-8-11-9(10)7-5-3-4-6-12(7)8/h3-6H,2H2,1H3
• InChI Key： UHQAYBFBRAOMQP-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CN2C(CC)=N1

Computed Properties

• Exact Mass: 223.99500
• Monoisotopic Mass: 223.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 17.30000
• LogP: 2.65920

Additional information on Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- (9CI)

Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- (9CI) (CAS No. 610279-77-1): An Overview of Its Structure, Synthesis, and Applications

Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- (CAS No. 610279-77-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known by its systematic name 1-bromo-3-ethylimidazo[1,5-a]pyridine, belongs to the class of imidazopyridines, which are characterized by their unique heterocyclic structure. The presence of a bromine atom and an ethyl group on the imidazopyridine scaffold imparts distinct chemical properties and reactivity, making it a valuable building block in various synthetic pathways.

The molecular formula of Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- is C₉H₉BrN₂, with a molecular weight of approximately 207.08 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. One common synthetic route involves the reaction of 3-aminoethylpyridine with a suitable brominating agent to introduce the bromine atom at the desired position.

In recent years, Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- has been extensively studied for its potential applications in drug discovery and development. The imidazopyridine scaffold is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, compounds derived from this scaffold have shown promising activity as inhibitors of kinases and other protein targets involved in cancer and inflammatory diseases.

A notable example of the utility of Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- in medicinal chemistry is its use as a starting material for the synthesis of potent and selective inhibitors of the Janus kinase (JAK) family. JAK inhibitors have emerged as a promising class of drugs for treating autoimmune disorders such as rheumatoid arthritis and psoriasis. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- exhibit high affinity and selectivity for JAK2, making them attractive candidates for further development.

Beyond its medicinal applications, Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- has also found use in materials science. The unique electronic properties of imidazopyridines make them suitable for applications in organic electronics and photovoltaic devices. For example, recent studies have explored the use of imidazopyridine derivatives as hole transport materials in organic solar cells. These materials can enhance the efficiency and stability of solar cells by facilitating charge transport and reducing recombination losses.

The physical properties of Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl-, such as its melting point and solubility characteristics, are crucial for its handling and application in various contexts. The compound is generally solid at room temperature and exhibits moderate solubility in common organic solvents like dichloromethane and dimethylformamide (DMF). Its stability under different conditions is an important consideration for both laboratory-scale synthesis and industrial-scale production.

Safety is a paramount concern when working with any chemical compound. While Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local environmental regulations to ensure minimal impact on ecosystems.

In conclusion, Imidazo[1,5-a]pyridine, 1-bromo-3-ethyl- (CAS No. 610279-77-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it a valuable building block for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in these fields.